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Compound Name: (+)-Melezitose;D-Melezitose

Cat. No.: B14789555

Get Quote

Executive Summary
(+)-Melezitose (Melezitose) is a non-reducing trisaccharide (

) predominantly isolated from insect-produced honeydew and specific manna exudates.[1][2][3]
Structurally, it represents a unique glycosyl-sucrose hybrid, formally characterized as

-

-D-glucopyranosyl-(1

3)-

-D-fructofuranosyl-(2

1)-

-D-glucopyranoside.[1][2]

For researchers in carbohydrate chemistry and chemical ecology, Melezitose is defined by two

critical properties:
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Thermodynamic Stability: It is non-reducing and exhibits high crystalline stability

(monohydrate form), acting as a potent cryoprotectant and osmoregulator in biological

systems.[2]

Enzymatic Resistance: Unlike sucrose, it is resistant to standard yeast invertase (

-fructofuranosidase) hydrolysis, a feature used diagnostically in chemotaxonomy and
metabolic engineering.[1][2]

This guide provides a rigorous breakdown of its molecular architecture, stereochemical

configuration, and spectroscopic signatures.

Molecular Architecture & Connectivity[1][2]
Melezitose is constructed from three monosaccharide units: two molecules of D-glucose and

one molecule of D-fructose.[1][2][4][5][6] The molecule can be conceptually dissected into two

overlapping disaccharide motifs:

The Turanose Moiety: An

-D-glucopyranosyl unit linked to the C3 position of the central fructose.[2]

The Sucrose Moiety: The central fructose linked via its anomeric C2 to the anomeric C1 of

the second glucose unit.

Connectivity Diagram
The following directed graph illustrates the specific atom-to-atom linkages between the

pyranose and furanose rings.[2]
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Structural Properties
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Caption: Connectivity map of (+)-Melezitose showing the central fructose unit bridging two

glucose units via distinct glycosidic linkages.[1][2][3][4][7]

Stereochemistry and Linkage Analysis
The biological function and chemical reactivity of Melezitose are dictated by its precise

stereochemistry.

Component Configuration
Unit A (Terminal):

-D-Glucopyranose in the

chair conformation.[1][2]

Unit B (Central):

-D-Fructofuranose in the

or

twist/envelope conformation (flexible).[1][2]

Unit C (Aglycone):
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-D-Glucopyranose in the

chair conformation.[1][2]

The Glycosidic Bonds
The molecule contains two distinct glycosidic linkages with vastly different hydrolytic stabilities:

The

-(1$\to$3) Linkage (Glc-Fru):

Connects C1 of the terminal glucose to C3 of the fructose.

Stereochemistry: Alpha (

) at the glucose anomeric center.[2]

Stability: Relatively stable toward mild acid hydrolysis.[2] This linkage is preserved in the

disaccharide Turanose.

The

-(2$\leftrightarrow

\alpha$ Linkage (Fru-Glc):

Connects the anomeric C2 of fructose to the anomeric C1 of the second glucose.

Stereochemistry: Beta (

) at fructose and Alpha (

) at glucose.[1][2]

Stability: Highly labile.[2] This bond mimics the high-energy glycosidic bond of sucrose.[2]

Its hydrolysis is the primary degradation pathway, releasing Free Glucose and Turanose.

Key Stereochemical Identifier: Unlike raffinose (Gal-Glc-Fru), where chain extension occurs on

the glucose of sucrose, Melezitose extends the fructose ring of sucrose.[1][2] This substitution

at Fructose-C3 is the diagnostic structural feature.[1][2]
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Spectroscopic Characterization
Accurate identification of Melezitose requires distinguishing it from sucrose and turanose

mixtures. Nuclear Magnetic Resonance (NMR) is the gold standard for this validation.[2]

C NMR Chemical Shift Data (D O)
The substitution at C3 of the fructofuranosyl ring causes a significant downfield shift

(deshielding) of the C3 signal compared to unsubstituted sucrose.[2]

Carbon
Position

Unit A
(Terminal Glc)

Unit B (Central
Fru)

Unit C
(Sucrose Glc)

Diagnostic
Note

C-1 (Anomeric) 99.8 ppm 62.5 ppm 93.4 ppm

Distinct anomeric

signals for two

-Glc units.[1][2]

C-2 (Anomeric) 72.5 ppm 104.5 ppm 72.3 ppm

Quaternary

anomeric C2 of

Fru

(characteristic of

-furanoside).[1]

[2]

C-3 73.8 ppm 83.5 ppm 73.5 ppm

CRITICAL:

Shifted ~6-7 ppm

downfield vs.

Sucrose (77.2

ppm) due to

glycosylation.

C-4 70.3 ppm 75.8 ppm 70.3 ppm -

C-5 72.8 ppm 82.2 ppm 73.5 ppm -

C-6 61.4 ppm 63.2 ppm 61.2 ppm -

Note: Values are approximate (
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0.5 ppm) and dependent on concentration/temperature.[1][2] The C3-Fru shift is the definitive
structural proof.

Mass Spectrometry (ESI-MS)[1][2]
Molecular Ion:

m/z.[1][2]

Fragmentation Pattern: MS/MS analysis typically yields ions corresponding to the loss of a

hexose unit (

365, Turanose/Sucrose fragment) and subsequent monosaccharide ions (

203).

Chemical Stability & Hydrolysis Protocols
Understanding the hydrolysis profile is essential for analytical quantification and metabolic

studies.

Hydrolysis Pathway Diagram
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Partial Acid Hydrolysis (0.1N H2SO4, 20°C)

Total Hydrolysis (Strong Acid / α-Glucosidase)
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Caption: Stepwise degradation of Melezitose. The sucrose-like bond is kinetically favored for

hydrolysis over the turanose-like bond.[1][2]

Experimental Protocol: Differentiating Melezitose from
Sucrose
This protocol validates the presence of Melezitose in a mixed carbohydrate sample (e.g.,

honeydew honey) by exploiting enzymatic selectivity.

Reagents:

Yeast Invertase: (Specific for unsubstituted

-D-fructofuranosides).

-Glucosidase: (Broad specificity).

TLC Plates: Silica Gel 60 F254.
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Methodology:

Preparation: Dissolve 10 mg of the unknown sample in 1 mL phosphate buffer (pH 6.0).

Treatment A (Invertase): Add 5 units of Yeast Invertase. Incubate at 37°C for 60 mins.

Treatment B (Acid): Add 100 µL 0.1 N HCl. Incubate at 37°C for 30 mins.

Analysis: Spot aliquots on TLC plate. Run in n-Butanol:Acetic Acid:Water (2:1:1).[1][2]

Interpretation:

Result A: If Melezitose is present, it remains intact (Invertase negative).[1][2] Sucrose

would disappear.[2]

Result B: Melezitose hydrolyzes to Glucose and Turanose (distinct Rf value).[1][2]

Mechanism: Yeast invertase requires a terminal unsubstituted fructose unit.[2][4] In Melezitose,

the fructose C3 is substituted by glucose, sterically hindering the enzyme's active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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